Cas no 1557507-15-9 (Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester
• CAS No: 1557507-15-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5996921
• PubChem ID: 83876254
• Update Time: 2025-10-13

Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester
• methyl 1-(piperidin-4-yl)cyclopropane-1-carboxylate
• EN300-6512164
• 1557507-15-9

• Inchi： 1S/C10H17NO2/c1-13-9(12)10(4-5-10)8-2-6-11-7-3-8/h8,11H,2-7H2,1H3
• InChI Key： YTCLUAPBKDUHQF-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)(C(OC)=O)CC1

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 247.4±33.0 °C(Predicted)
• pka: 10.43±0.10(Predicted)

Additional information on Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester

Comprehensive Overview of Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester (CAS No. 1557507-15-9)

Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester (CAS No. 1557507-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, combining a cyclopropane ring with a piperidine moiety, offers intriguing possibilities for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given the prevalence of cyclopropane and piperidine motifs in FDA-approved drugs.

The compound's molecular structure features a cyclopropanecarboxylate group linked to a 4-piperidinyl substituent, which enhances its stereochemical complexity and interaction with biological targets. Recent studies highlight its utility in modulating enzyme activity or receptor binding, aligning with trends in fragment-based drug design (FBDD) and small-molecule therapeutics. These applications resonate with current industry demands for novel scaffolds in oncology, CNS disorders, and anti-inflammatory therapies.

From a synthetic chemistry perspective, Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester exemplifies advancements in stereoselective synthesis. Its preparation often involves palladium-catalyzed cross-coupling or ring-opening reactions, topics frequently searched in academic databases like SciFinder and Reaxys. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

Environmental and regulatory considerations further underscore its relevance. As industries prioritize green chemistry, researchers explore solvent-free or catalytic methods to synthesize such derivatives. CAS No. 1557507-15-9 is often cited in patents related to biodegradable polymers and sustainable materials, addressing global concerns about chemical waste.

In analytical chemistry, techniques like HPLC-MS and NMR spectroscopy are critical for characterizing this compound’s purity and stereochemistry. These methods align with frequent search queries on analytical method validation and quality control in pharmaceutical manufacturing. Additionally, computational tools (molecular docking, QSAR) leverage its structure to predict bioactivity, reflecting the rise of AI-driven drug discovery.

Market trends indicate growing demand for high-purity intermediates like CAS No. 1557507-15-9, driven by outsourcing in contract research organizations (CROs). Its niche applications in peptide mimetics and enzyme inhibitors also correlate with rising interest in personalized medicine and targeted therapies.

In summary, Cyclopropanecarboxylic acid, 1-(4-piperidinyl)-, methyl ester represents a versatile tool for modern chemistry, bridging gaps between academia and industry. Its multifaceted roles—from drug design to sustainable materials—ensure its continued relevance in scientific discourse.